4-Fluoro-5-methylpicolinic acid

• IUPAC Name: 4-fluoro-5-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C7H6FNO2/c1-4-3-9-6(7(10)11)2-5(4)8/h2-3H,1H3,(H,10,11)
• InChI Key: APEBNSZTVWRXGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1F)C(=O)O
• Molecular Formula: C7H6FNO2
• Molecular Weight: 155.13 g/mol

Description

Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis and Potential as Herbicides

4-Fluoro-5-methylpicolinic acid is explored in the realm of synthetic chemistry with applications aimed towards the development of novel herbicides. A method involving the cascade cyclization of fluoroalkyl alkynylimines with primary amines has been adapted to allow the synthesis of 4-amino-5-fluoropicolinates. By utilizing N-trityl and acetal protecting groups in the cyclization precursor, researchers were able to produce 5-fluoropyridines. These compounds were then easily deprotected to picolinaldehyde derivatives for further elaboration into structures of interest as potential herbicides. This synthetic route provided access to picolinic acids with alkyl or aryl substituents at the 6-position, which were previously inaccessible via cross-coupling chemistry, highlighting the potential of this compound derivatives in the development of novel herbicidal agents (Johnson et al., 2015).